Cas no 55506-50-8 (Phenol, 3-(2-pyridinylmethyl)-)

• Product Name: Phenol, 3-(2-pyridinylmethyl)-
• CAS No: 55506-50-8
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• CID: 351718
• PubChem ID: 21541318
• Update Time: 2025-04-19

Phenol, 3-(2-pyridinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-(2-pyridinylmethyl)-
• 3-(pyridin-2-ylmethyl)phenol
• DTXSID30615762
• 3-(2-pyridylmethyl)phenol
• AKOS020805015
• 3-[(Pyridin-2-yl)methyl]phenol
• 55506-50-8
• SCHEMBL2749801
• QFKUKZSVDJJHLD-UHFFFAOYSA-N

• Inchi： 1S/C12H11NO/c14-12-6-3-4-10(9-12)8-11-5-1-2-7-13-11/h1-7,9,14H,8H2
• InChI Key： QFKUKZSVDJJHLD-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)CC1C=CC=CN=1

Computed Properties

• Exact Mass: 185.08413
• Monoisotopic Mass: 185.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• PSA: 33.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids